![molecular formula C22H21ClN2O3S B286212 2-[benzenesulfonyl-[(4-methylphenyl)methyl]amino]-N-(2-chlorophenyl)acetamide](/img/structure/B286212.png)
2-[benzenesulfonyl-[(4-methylphenyl)methyl]amino]-N-(2-chlorophenyl)acetamide
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Overview
Description
2-[benzenesulfonyl-[(4-methylphenyl)methyl]amino]-N-(2-chlorophenyl)acetamide, commonly known as BML-210, is a synthetic compound that has been developed for its anti-inflammatory properties. It belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and is structurally similar to other NSAIDs such as aspirin and ibuprofen. However, BML-210 has shown to have unique properties that make it a promising candidate for further scientific research.
Mechanism of Action
BML-210 works by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which are mediators of inflammation. By inhibiting COX-2, BML-210 reduces the production of prostaglandins, thereby reducing inflammation. Unlike other 2-[benzenesulfonyl-[(4-methylphenyl)methyl]amino]-N-(2-chlorophenyl)acetamide, BML-210 has been shown to selectively inhibit COX-2 while sparing COX-1, which is responsible for the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects:
BML-210 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and inflammatory bowel disease. In addition, BML-210 has been shown to inhibit the growth of cancer cells in vitro and in vivo. BML-210 has also been shown to have an analgesic effect, reducing pain in animal models of arthritis.
Advantages and Limitations for Lab Experiments
One advantage of BML-210 is its selectivity for COX-2, which reduces the risk of side effects such as gastrointestinal bleeding and ulcers. In addition, BML-210 has been shown to have a long half-life, which makes it suitable for once-daily dosing. However, one limitation of BML-210 is its relatively low potency compared to other 2-[benzenesulfonyl-[(4-methylphenyl)methyl]amino]-N-(2-chlorophenyl)acetamide such as celecoxib. This may limit its effectiveness in certain conditions.
Future Directions
There are several future directions for research on BML-210. One area of interest is the development of more potent analogs of BML-210 that may be more effective in treating inflammatory conditions and cancer. Another area of interest is the development of formulations of BML-210 that can be administered via alternative routes such as topical or transdermal delivery. Finally, further studies are needed to fully understand the mechanism of action of BML-210 and its potential for use in combination with other therapies.
Synthesis Methods
The synthesis of BML-210 involves several steps, including the reaction of 2-chloro-N-(2-chlorophenyl)acetamide with sodium hydride to form the corresponding sodium salt. This salt is then reacted with benzenesulfonyl chloride and (4-methylphenyl)methylamine to form the final product, BML-210. The synthesis method has been optimized for high yield and purity, making it suitable for large-scale production.
Scientific Research Applications
BML-210 has been extensively studied for its anti-inflammatory properties, which make it a potential treatment for a variety of inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. In addition to its anti-inflammatory properties, BML-210 has also been shown to have antitumor activity, making it a promising candidate for cancer treatment.
Properties
Molecular Formula |
C22H21ClN2O3S |
---|---|
Molecular Weight |
428.9 g/mol |
IUPAC Name |
2-[benzenesulfonyl-[(4-methylphenyl)methyl]amino]-N-(2-chlorophenyl)acetamide |
InChI |
InChI=1S/C22H21ClN2O3S/c1-17-11-13-18(14-12-17)15-25(29(27,28)19-7-3-2-4-8-19)16-22(26)24-21-10-6-5-9-20(21)23/h2-14H,15-16H2,1H3,(H,24,26) |
InChI Key |
OLOJXZQWYHDIHX-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CN(CC(=O)NC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC=C(C=C1)CN(CC(=O)NC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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